Cas no 21282-62-2 (Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester)

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester, is a synthetic organic compound featuring a benzoic acid core functionalized with a morpholine-4-carboxamido group at the 2-position and a methyl ester at the carboxyl terminus. This structure imparts unique reactivity and solubility properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The morpholine moiety enhances its potential as a precursor for bioactive molecules, while the ester group offers versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other transformations, supporting applications in medicinal chemistry and material science. The compound is typically characterized by high purity and stability under standard handling conditions.

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester structure

21282-62-2 structure

Product Name:Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester

CAS No:21282-62-2

MF:C₁₃H₁₆N₂O₄

MW:264.277143478394

MDL:MFCD02859846

CID:4508725

PubChem ID:3410761

Update Time:2025-06-09

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester
- methyl 2-[(morpholin-4-ylcarbonyl)amino]benzoate
- methyl 2-(morpholine-4-carboxamido)benzoate
- AKOS022114060
- Oprea1_238649
- methyl 2-[(morpholine-4-carbonyl)amino]benzoate
- Z281077738
- METHYL 2-[(MORPHOLINOCARBONYL)AMINO]BENZOATE
- STL362934
- BBL029774
- VS-09418
- MFCD02859846
- Methyl 2-(morpholine-4-carbonylamino)benzoate
- CS-0302140
- 21282-62-2
- MDL： MFCD02859846
- Inchi： 1S/C13H16N2O4/c1-18-12(16)10-4-2-3-5-11(10)14-13(17)15-6-8-19-9-7-15/h2-5H,6-9H2,1H3,(H,14,17)
- InChI Key： YAJUUSJFJYVEJB-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=CC=C1NC(N1CCOCC1)=O

Computed Properties

Exact Mass: 264.11100700Da
Monoisotopic Mass: 264.11100700Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 67.9Å²

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	9136125-100MG	methyl 2-[(morpholine-4-carbonyl)amino]benzoate	21282-62-2	95%	100MG	$100	2023-07-06
OTAVAchemicals	9136125-250MG	methyl 2-[(morpholine-4-carbonyl)amino]benzoate	21282-62-2	95%	250MG	$125	2023-07-06
OTAVAchemicals	9136125-500MG	methyl 2-[(morpholine-4-carbonyl)amino]benzoate	21282-62-2	95%	500MG	$150	2023-07-06
A2B Chem LLC	AP24536-100mg	methyl 2-[(morpholine-4-carbonyl)amino]benzoate	21282-62-2		100mg	$358.00	2024-04-20
A2B Chem LLC	AP24536-250mg	methyl 2-[(morpholine-4-carbonyl)amino]benzoate	21282-62-2		250mg	$372.00	2024-04-20
A2B Chem LLC	AP24536-500mg	methyl 2-[(morpholine-4-carbonyl)amino]benzoate	21282-62-2		500mg	$386.00	2024-04-20

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester Related Literature

1. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
2. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

Additional information on Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester

Comprehensive Overview of Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester (CAS No. 21282-62-2)

Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester (CAS No. 21282-62-2) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative combines a benzoic acid backbone with a morpholine moiety, making it a subject of interest for its potential applications in drug development and material science. Researchers often explore its synthetic pathways, physicochemical properties, and biological activity, aligning with current trends in green chemistry and sustainable synthesis.

The compound's structure features a methyl ester group, which enhances its solubility and stability, critical for formulation studies. Its morpholinylcarbonyl component contributes to its unique reactivity, often leveraged in peptide coupling and catalysis. Recent studies highlight its role as an intermediate in designing bioactive molecules, particularly those targeting enzyme inhibition—a hot topic in drug discovery forums and AI-driven research queries.

In the context of user search trends, questions like "How is CAS No. 21282-62-2 synthesized?" or "What are the industrial uses of morpholine derivatives?" reflect growing interest. Addressing these, the compound’s synthesis typically involves amide bond formation between 2-aminobenzoic acid and morpholine-4-carbonyl chloride, followed by esterification—an area where microwave-assisted reactions (a trending keyword) are gaining traction for efficiency.

From an SEO perspective, terms like "morpholine-based esters in pharmaceuticals" or "CAS 21282-62-2 safety data" are frequently searched. While the compound is not classified as hazardous, its handling requires standard lab precautions, a detail often sought by organic chemistry professionals. Its spectral data (NMR, IR) and chromatographic methods for analysis are also popular technical queries.

Innovation in functional materials has further spotlighted this compound. For instance, its incorporation into polymeric coatings with enhanced adhesion properties aligns with searches for "advanced material additives." Additionally, its potential in agrochemical formulations resonates with sustainability-driven inquiries, such as "eco-friendly pesticide intermediates."

In summary, Benzoic acid, 2-[(4-morpholinylcarbonyl)amino]-, methyl ester exemplifies the intersection of traditional organic chemistry and modern applications. Its versatility underscores why it remains a high-value compound in both academic and industrial settings, answering today’s demand for multifunctional chemical building blocks.